Cas no 2580185-76-6 (Tert-butyl 5-amino-2-methylthiophene-3-carboxylate)

• Product Name: Tert-butyl 5-amino-2-methylthiophene-3-carboxylate
• CAS No: 2580185-76-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6420382
• PubChem ID: 165888419
• Update Time: 2025-06-13

Tert-butyl 5-amino-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580185-76-6
• tert-butyl 5-amino-2-methylthiophene-3-carboxylate
• EN300-27732990
• Tert-butyl 5-amino-2-methylthiophene-3-carboxylate

• Inchi： 1S/C10H15NO2S/c1-6-7(5-8(11)14-6)9(12)13-10(2,3)4/h5H,11H2,1-4H3
• InChI Key： KVXKEJQXEBJKOD-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 5-amino-2-methylthiophene-3-carboxylate

Tert-butyl 5-amino-2-methylthiophene-3-carboxylate (CAS No. 2580185-76-6): A Comprehensive Overview

Tert-butyl 5-amino-2-methylthiophene-3-carboxylate (CAS No. 2580185-76-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of Tert-butyl 5-amino-2-methylthiophene-3-carboxylate is C₁₁H₁₅NO₂S, and it has a molecular weight of approximately 233.30 g/mol. The compound features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom. The presence of the tert-butyl group, amino group, and carboxylate ester provides this molecule with distinct chemical reactivity and biological activity.

In the context of pharmaceutical research, Tert-butyl 5-amino-2-methylthiophene-3-carboxylate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative diseases.

The biological activity of Tert-butyl 5-amino-2-methylthiophene-3-carboxylate is further supported by its ability to modulate cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the activation of certain signaling pathways associated with inflammation and cancer. These findings suggest that Tert-butyl 5-amino-2-methylthiophene-3-carboxylate could be a valuable tool in the development of novel therapeutic agents for treating inflammatory and neoplastic conditions.

In addition to its pharmaceutical applications, Tert-butyl 5-amino-2-methylthiophene-3-carboxylate has also been investigated for its use in materials science. The unique electronic properties of thiophene derivatives make them suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials highlighted the potential of this compound as a building block for organic semiconductors, which could lead to the development of more efficient and cost-effective electronic devices.

The synthesis of Tert-butyl 5-amino-2-methylthiophene-3-carboxylate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-methylthiophene with tert-butanol to form the tert-butyl ester, followed by the introduction of an amino group through amination reactions. This synthetic pathway allows for the production of high-purity compounds with consistent quality, making it suitable for both research and industrial applications.

The stability and solubility properties of Tert-butyl 5-amino-2-methylthiophene-3-carboxylate are also important considerations for its practical use. Studies have shown that this compound exhibits good stability under various conditions, including exposure to air, light, and moderate temperatures. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it easy to handle and process in laboratory settings.

In conclusion, Tert-butyl 5-amino-2-methylthiophene-3-carboxylate (CAS No. 2580185-76-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.